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Compound of Interest

Compound Name: Bli-489

Cat. No.: B1667136

Disclaimer: No specific Safety Data Sheet (SDS) for Bli-489 was found. The following guidance
is based on general laboratory safety principles for handling similar research compounds.
Researchers should always consult the manufacturer-provided SDS if available and perform a
risk assessment before handling any new chemical.

Bli-489 is a penem B-lactamase inhibitor, a class of compounds that can act as sensitizers.[1]
This document provides essential, immediate safety and logistical information, including
operational and disposal plans for researchers, scientists, and drug development professionals.

Chemical and Physical Properties of Bli-489

A summary of the known quantitative data for Bli-489 is presented below.

Property Value Source
Molecular Formula C13H10N3Na0O4s PubChem
Molecular Weight 327.29 g/mol PubChem|[2]

sodium (5R,62)-6-(6,8-dihydro-
5H-imidazo[2,1-c][2][3]oxazin-

IUPAC Name 2-yImethylidene)-7-oxo-4-thia- PubChem|[2]
1-azabicyclo[3.2.0]hept-2-ene-

2-carboxylate
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Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the specific PPE required for the tasks to

be performed.[3][4] The following table summarizes the recommended PPE for handling Bli-

489 based on general laboratory safety guidelines.

Body Part PPE Standard Rationale
Safety glasses with
side shields or )
] Protects against
chemical splash )
. chemical splashes,
Eyes/Face goggles. Aface shield  ANSI Z87.1 ] )
dust, and flying debris.
should be worn when
. [31[51I6]1[7]
there is a splash
hazard.
Disposable nitrile ] )
Provides a barrier
gloves. Double . .
) ASTM F739 or EN against skin contact
Hands gloving may be ] ]
374 with the chemical.[3]
necessary for
. : [51[6]
additional protection.
Alab coat (fire-
resistant if working )
_ Protects skin and
with flammable ) )
. clothing from chemical
Body materials), long pants, N/A

and closed-toe shoes
are the minimum

requirements.

splashes and spills.[3]

[5][6]

Respiratory

A respirator may be
needed when working
with volatile chemicals
or in poorly ventilated
areas. The type
depends on the
chemical's toxicity and

concentration.

NIOSH-approved

Protects against
inhalation of
hazardous aerosols or

powders.[5]
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Operational and Disposal Plans

A step-by-step guide for the safe handling and disposal of Bli-489 is provided below.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any damage or leaks.

o Labeling: Ensure the container is clearly labeled with the chemical name, hazard information,
and date of receipt.

o Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials.
Follow any specific storage temperature requirements provided by the manufacturer.

Handling and Use

o Designated Area: All work with Bli-489 should be conducted in a designated area, such as a
chemical fume hood, to minimize exposure.

o PPE: Wear the appropriate PPE as outlined in the table above.

» Weighing: If weighing the solid form, do so in a ventilated enclosure to avoid creating and
inhaling dust.

o Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid
splashing.

» Spill Management: Have a spill kit readily available. In case of a spill, follow established
laboratory procedures for chemical cleanup.

Disposal Plan

o Waste Segregation: Segregate Bli-489 waste from other laboratory waste. This includes
unused product, contaminated consumables (e.g., gloves, pipette tips), and empty
containers.

e Waste Containers: Use clearly labeled, leak-proof containers for all Bli-489 waste.
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» Disposal Route: Dispose of all Bli-489 waste through the institution's hazardous waste
disposal program. Do not dispose of it down the drain or in regular trash.

Visualizations

The following diagrams illustrate key workflows and decision-making processes for the safe
handling of Bli-489.

Receiving Storage Handling

Receive Shipment H Inspect Container H Verify Label H Store Appropriately H Don PPE }—»‘ Prepare Work Area H Handle Chemical }—»‘ Clean Work Area } }Doff m}

| Sesregate Waste H Dispose via HazWaste

Click to download full resolution via product page

Caption: Workflow for the safe handling of a chemical compound.
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Caption: Decision-making for selecting appropriate PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

